Cas no 119295-34-0 (1H-Imidazole-1-ethanol, 2-mehyl-5-nitro-2-(2,4-dichlorophenoxy)phenol)

• Product Name: 1H-Imidazole-1-ethanol, 2-mehyl-5-nitro-2-(2,4-dichlorophenoxy)phenol
• CAS No: 119295-34-0
• MF: C₂₅H₂₀Cl₃N₃O₆
• MW: 564.801803588867
• CID: 162870
• PubChem ID: 3082960
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol, 2-mehyl-5-nitro-2-(2,4-dichlorophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol, 2-mehyl-5-nitro-2-(2,4-dichlorophenoxy)phenol
• 5-chloro-2-(2,4-dichlorophenoxy)phenol,2-(2-methyl-5-nitroimidazol-1-yl)ethyl benzoate
• Kliostom
• 1H-Imidazole-1-ethanol, 2-mehyl-5-nitro-, benzoate (ester), mixt. with 5-chloro-2-(2,4-dichlorophenoxy)phenol
• 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl benzoate - 5-chloro-2-(2,4-dichlorophenoxy)phenol (1:1)
• 2-Mehyl-5-nitro-1H-imidazole-1-ethanol benzoate (ester), mixt. with 5-chloro-2-(2,4-dichlorophenoxy)phenol
• 119295-34-0
• DTXSID20152398
• 1H-Imidazole-1-ethanol, 2-methyl-5-nitro-, benzoate (ester), mixt. with 5-chloro-2-(2,4-dichlorophenoxy)phenol
• 5-chloro-2-(2,4-dichlorophenoxy)phenol;2-(2-methyl-5-nitroimidazol-1-yl)ethyl benzoate
• 2-Methyl-5-nitro-1H-imidazole-1-ethanol benzoate (ester), mixt. with 5-chloro-2-(2,4-dichlorophenoxy)phenol

• Inchi： 1S/C13H13N3O4.C12H7Cl3O2/c1-10-14-9-12(16(18)19)15(10)7-8-20-13(17)11-5-3-2-4-6-11;13-7-1-3-11(9(15)5-7)17-12-4-2-8(14)6-10(12)16/h2-6,9H,7-8H2,1H3;1-6,16H
• InChI Key： KSKYQBBQGSJTKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1O)Cl)Cl.O(C(C1C=CC=CC=1)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 563.042
• Monoisotopic Mass: 563.041769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119

Experimental Properties

• Density: g/cm3
• Boiling Point: 487.7°Cat760mmHg
• Flash Point: 248.7°C
• PSA: 116.72